Cas no 747411-38-7 (Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate)

• Product Name: Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate
• CAS No: 747411-38-7
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 6398091
• PubChem ID: 2997652
• Update Time: 2025-05-20

Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1517599
• cid_2997652
• ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate
• MLS000081793
• PD120675
• ethyl 1,3-dimethyl-6-(pyridin-4-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• 747411-38-7
• AKOS034445313
• ethyl 1,3-dimethyl-6-pyridin-4-yl-pyrazolo[3,4-b]pyridine-4-carboxylate
• EN300-7434701
• BDBM78535
• Z55426209
• SMR000063435
• 1,3-dimethyl-6-pyridin-4-yl-4-pyrazolo[3,4-b]pyridinecarboxylic acid ethyl ester
• HMS2353H20
• 1,3-dimethyl-6-(4-pyridyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid ethyl ester
• Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate

• Inchi： 1S/C16H16N4O2/c1-4-22-16(21)12-9-13(11-5-7-17-8-6-11)18-15-14(12)10(2)19-20(15)3/h5-9H,4H2,1-3H3
• InChI Key： UTRZLPJCDLJLJQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CN=CC=2)N=C2C=1C(C)=NN2C)=O

Computed Properties

• Exact Mass: 296.12732577g/mol
• Monoisotopic Mass: 296.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate

Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 747411-38-7) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a pyrazolo[3,4-b]pyridine core, which is a fused bicyclic system combining a pyrazole ring and a pyridine ring. This structural arrangement provides a platform for various functional groups to be attached, enhancing its versatility in chemical synthesis and biological interactions.

The Ethyl 1,3-dimethyl substituents on the pyrazolo[3,4-b]pyridine core contribute to the compound's stability and solubility properties. Additionally, the presence of the pyridin-4-yl group at position 6 introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. The carboxylate group at position 4 plays a crucial role in modulating the compound's acidity and its ability to form salts or esters with other molecules. These structural features make Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate an interesting candidate for exploring its potential as a lead compound in drug development.

Recent studies have highlighted the importance of pyrazolopyridines in medicinal chemistry due to their ability to interact with various biological targets. For instance, Ethyl 1,3-dimethyl-6-pyridin-4-ylpyrazolo[3,4-b]pyridine-4-carboxylate has been investigated for its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways. Kinase inhibitors are of great interest in oncology research as they can potentially halt cancer cell proliferation by targeting specific signaling cascades. The long-tail keyword "kinase inhibition" has become a focal point in recent studies involving this compound.

Moreover, Ethyl 1,3-dimethyl derivatives have been explored for their anti-inflammatory and antioxidant properties. The long-tail keyword "anti-inflammatory activity" has been associated with this compound due to its ability to modulate inflammatory pathways. In vitro assays have demonstrated that Ethyl 1,3-dimethyl compounds can reduce the production of pro-inflammatory cytokines by inhibiting key enzymes involved in inflammation. These findings underscore the potential of this compound as a therapeutic agent for inflammatory diseases.

In terms of synthesis, Ethyl 1,3-dimethyl compounds are typically prepared through multi-step organic reactions involving coupling agents and protecting groups. The synthesis of Ethyl 1,3-dimethyl derivatives often requires precise control over reaction conditions to ensure high yields and purity. The long-tail keyword "synthesis optimization" has been extensively studied to improve the efficiency of producing this compound on an industrial scale.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of Ethyl 1,3-dimethyl compounds. Molecular docking studies have revealed that this compound can bind effectively to various protein targets due to its rigid structure and functional groups' spatial arrangement. The long-tail keyword "molecular docking" has been instrumental in predicting the binding affinities of this compound with different biological targets.

In conclusion, Ethyl 1,3-dimethyl derivatives like CAS No. 747411-38-7 represent a promising class of compounds with diverse biological activities and potential therapeutic applications. Their unique structures enable them to interact with various biological systems, making them valuable tools in drug discovery research. As ongoing studies continue to uncover new insights into their mechanisms of action and efficacy profiles, these compounds are expected to play an increasingly important role in advancing medical science.